S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-Aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] hexadec-2-enethioate

• IUPAC Name: S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] hexadec-2-enethioate
• InChI: InChI=1S/C37H64N7O17P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-28(46)65-21-20-39-27(45)18-19-40-35(49)32(48)37(2,3)23-58-64(55,56)61-63(53,54)57-22-26-31(60-62(50,51)52)30(47)36(59-26)44-25-43-29-33(38)41-24-42-34(29)44/h16-17,24-26,30-32,36,47-48H,4-15,18-23H2,1-3H3,(H,39,45)(H,40,49)(H,53,54)(H,55,56)(H2,38,41,42)(H2,50,51,52)/t26-,30-,31-,32?,36-/m1/s1
• InChI Key: JUPAQFRKPHPXLD-TZIIWEFPSA-N
• Canonical SMILES: CCCCCCCCCCCCCC=CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O
• Isomeric SMILES: CCCCCCCCCCCCCC=CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O
• Molecular Formula: C37H64N7O17P3S
• DSSTOX Substance ID: DTXSID70331510
• Molecular Weight: 1003.9 g/mol
• CAS RN: 4460-95-1

Description

S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-Aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] hexadec-2-enethioate is a useful research compound. Its molecular formula is C37H64N7O17P3S and its molecular weight is 1003.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-Aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] hexadec-2-enethioate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-Aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] hexadec-2-enethioate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Probing Adenylyl Cyclases

A study by Emmrich et al. (2010) synthesized a hydrolytically stable analog of ATP, which included a fluorescent methylanthranoyl residue. This compound was specifically intended for studying the binding site and function of adenylyl cyclases (ACs). It was used to examine its interaction with Bacillus anthracis edema factor (EF) AC exotoxin, providing insights into the molecular mechanisms of ACs (Emmrich et al., 2010).

Cross-Coupling Reactions

Česnek, Hocek, and Holý (2000) explored cross-coupling reactions of 2-amino-6-chloro-9-{2-[(diisopropoxyphosphoryl)methoxy]ethyl}purine and related compounds. Their work involved studying the reactions with various organometallic reagents to produce diverse derivatives. This research contributes to the understanding of organic synthesis methods for compounds related to the one (Česnek, Hocek, & Holý, 2000).

Antiviral Activity

Kim, Luh, and Martin (1990) synthesized a compound starting from (S)-4-(2-hydroxyethyl)-2,2-dimethyl-1,3-dioxolane and evaluated its antiviral activity. Preliminary in vitro screening indicated potential activity against human cytomegalovirus, showing the relevance of such compounds in antiviral research (Kim, Luh, & Martin, 1990).

Immunobiological Activity

Doláková et al. (2005) investigated 2-amino-3-(purin-9-yl)propanoic acids and their analogues for immunostimulatory and immunomodulatory potency. Some compounds notably enhanced secretion of chemokines and augmented NO biosynthesis. This demonstrates the potential of these derivatives in immunological applications (Doláková et al., 2005).

Synthesis Towards Fungal Xanthone Bikaverin

Iijima et al. (1979) conducted a study focusing on the synthesis of compounds directed towards the fungal xanthone bikaverin. This research is relevant for understanding the chemical pathways and synthesis techniques for complex organic compounds, which can be related to the chemical structure (Iijima et al., 1979).

Antioxidant Properties

Stanchev et al. (2009) measured the antioxidant activity of several 4-hydroxycoumarin derivatives. This study highlights the importance of such compounds in evaluating antioxidant properties, which can be extrapolated to the research of similar structures (Stanchev et al., 2009).